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Compound of Interest

Compound Name: 11-Heneicosanone

Cat. No.: B010871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, I understand that meticulous attention to safety protocols is

the bedrock of groundbreaking research. This guide provides essential, immediate safety and

logistical information for handling 11-Heneicosanone in the laboratory. While a specific,

comprehensive Safety Data Sheet (SDS) for 11-Heneicosanone is not readily available in

public databases, this document synthesizes information from the closely related long-chain

alkane, n-Heneicosane, and the general chemical class of ketones to provide a robust

framework for safe handling, storage, and disposal.

Understanding the Compound: Physicochemical
Properties
11-Heneicosanone is a long-chain aliphatic ketone. Its physical state as a solid at room

temperature suggests a low vapor pressure, reducing the immediate inhalation hazard

compared to more volatile ketones. However, like many organic solids, it should be treated as a

combustible dust.
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Property Value Source

IUPAC Name henicosan-11-one PubChem[1]

Molecular Formula C21H42O PubChem[1]

Molecular Weight 310.6 g/mol PubChem[1]

Physical State
Solid (inferred from n-

Heneicosane)
ChemSrc[2]

Solubility
Insoluble in water (inferred

from n-Heneicosane)
ChemSrc[2]

Flash Point
> 110 °C (> 230 °F) (for n-

Heneicosane)
ChemSrc[2]

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is contingent on the specific laboratory procedure. The

following is a tiered approach to PPE selection when handling 11-Heneicosanone.

Core PPE for All Operations:
Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and

potential splashes.[2]

Hand Protection: Chemically resistant gloves should be worn. While specific breakthrough

times for 11-Heneicosanone are not available, nitrile gloves are a suitable initial choice for

handling the solid. For any dissolution in solvents, consult a glove compatibility chart for the

specific solvent.

Protective Clothing: A standard laboratory coat should be worn to protect against incidental

contact.[2]

Footwear: Closed-toe shoes are required in any laboratory setting.

Enhanced PPE for Procedures with Increased Risk:
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For operations that may generate dust or aerosols (e.g., weighing, grinding, or preparing

solutions with heating or agitation), the following additional PPE is required:

Respiratory Protection: If working outside of a certified chemical fume hood where dust or

aerosols may be generated, a NIOSH-approved respirator is necessary.[2]

Face Shield: In addition to safety goggles, a face shield provides a broader area of

protection from splashes or unexpected reactions.
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Risk Assessment

Personal Protective Equipment (PPE) Selection

Engineering Controls

Start: Handling 11-Heneicosanone

Assess Procedure:
- Weighing/Transfer (solid)?

- Dissolving/Reacting (solution)?
- Heating/Agitating?

Core PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Closed-toe Shoes

Low Dust/Aerosol Potential

Enhanced PPE:
- Core PPE +

- Respirator (if not in hood)
- Face Shield

High Dust/Aerosol Potential

Work in a Well-Ventilated Area Use Chemical Fume Hood

Click to download full resolution via product page

Operational Plan: Safe Handling and Storage
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Adherence to standard laboratory practices is crucial for minimizing risk.

Handling:
Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[2]

Ventilation: Always handle 11-Heneicosanone in a well-ventilated area. For procedures with

the potential to generate dust or aerosols, a certified chemical fume hood is mandatory.[2]

Avoiding Dust: Minimize the generation of dust when handling the solid. Use appropriate

tools for transfer and avoid dry sweeping of spills.[2]

Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[2]

Storage:
Store 11-Heneicosanone in a tightly closed container in a cool, dry, and well-ventilated area.

[2]

Keep away from strong oxidizing agents, as these are incompatible with ketones.[2]

Store separately from incompatible materials to prevent dangerous reactions.

Emergency Procedures: Spill and Exposure
Management
Spill Response:

Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Increase ventilation to the area.

Containment: For a solid spill, carefully sweep or vacuum the material into a suitable, labeled

disposal container. Avoid generating dust.[2]

Decontamination: Clean the spill area thoroughly.
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First Aid Measures:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation persists, seek medical attention.[2]

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide

oxygen and seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and provide them with water to drink. Seek immediate medical attention.

Disposal Plan: Responsible Waste Management
All chemical waste must be disposed of in accordance with federal, state, and local regulations.

[2]

Waste Collection: Collect waste 11-Heneicosanone and any contaminated materials (e.g.,

gloves, absorbent pads) in a clearly labeled, sealed container.

Labeling: The waste container must be labeled with the full chemical name and any

associated hazards.

Disposal: Contact your institution's environmental health and safety (EHS) department for

guidance on proper disposal procedures. Do not dispose of 11-Heneicosanone down the

drain or in the regular trash.

Conclusion: A Commitment to Safety
While 11-Heneicosanone is not classified as a highly hazardous substance based on available

data for similar compounds, a culture of safety necessitates a cautious and informed approach.

By adhering to the principles of good laboratory practice and the specific guidelines outlined in

this document, researchers can confidently and safely work with this compound, fostering an

environment of scientific excellence and personal well-being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 11-Heneicosanone: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010871#personal-protective-equipment-for-handling-
11-heneicosanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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